4-(2,3-Dimethoxyphenyl)butan-2-ol
Description
4-(2,3-Dimethoxyphenyl)butan-2-ol is a secondary alcohol featuring a 2,3-dimethoxy-substituted phenyl ring attached to the fourth carbon of a butan-2-ol backbone. The methoxy groups at the 2- and 3-positions of the aromatic ring confer electron-donating effects, influencing the compound’s electronic properties and reactivity.
Properties
Molecular Formula |
C12H18O3 |
|---|---|
Molecular Weight |
210.27 g/mol |
IUPAC Name |
4-(2,3-dimethoxyphenyl)butan-2-ol |
InChI |
InChI=1S/C12H18O3/c1-9(13)7-8-10-5-4-6-11(14-2)12(10)15-3/h4-6,9,13H,7-8H2,1-3H3 |
InChI Key |
SWNGVIBJXSNDMW-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCC1=C(C(=CC=C1)OC)OC)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(2,3-Dimethoxyphenyl)butan-2-ol typically involves the reaction of 2,3-dimethoxybenzaldehyde with a suitable Grignard reagent, such as butylmagnesium bromide. The reaction proceeds through the formation of an intermediate alkoxide, which is subsequently protonated to yield the desired alcohol. The reaction conditions generally include anhydrous solvents and low temperatures to ensure the stability of the Grignard reagent.
Industrial Production Methods
In an industrial setting, the production of 4-(2,3-Dimethoxyphenyl)butan-2-ol may involve the use of catalytic hydrogenation of the corresponding ketone, 4-(2,3-dimethoxyphenyl)butan-2-one. This process typically employs a metal catalyst, such as palladium on carbon, under hydrogen gas at elevated pressures and temperatures.
Chemical Reactions Analysis
Types of Reactions
4-(2,3-Dimethoxyphenyl)butan-2-ol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone, 4-(2,3-dimethoxyphenyl)butan-2-one, using oxidizing agents such as chromium trioxide or pyridinium chlorochromate.
Reduction: The compound can be reduced to form the corresponding alkane, 4-(2,3-dimethoxyphenyl)butane, using reducing agents like lithium aluminum hydride.
Substitution: The hydroxyl group can be substituted with other functional groups, such as halides, using reagents like thionyl chloride or phosphorus tribromide.
Common Reagents and Conditions
Oxidation: Chromium trioxide in acetic acid or pyridinium chlorochromate in dichloromethane.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Thionyl chloride in pyridine or phosphorus tribromide in tetrahydrofuran.
Major Products
Oxidation: 4-(2,3-Dimethoxyphenyl)butan-2-one.
Reduction: 4-(2,3-Dimethoxyphenyl)butane.
Substitution: 4-(2,3-Dimethoxyphenyl)butyl chloride or bromide.
Scientific Research Applications
4-(2,3-Dimethoxyphenyl)butan-2-ol has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.
Biology: The compound is studied for its potential biological activities, such as antimicrobial and antioxidant properties.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: It is used in the production of fine chemicals and as a building block for more complex molecules.
Mechanism of Action
The mechanism of action of 4-(2,3-Dimethoxyphenyl)butan-2-ol involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity may be attributed to its ability to disrupt microbial cell membranes or inhibit essential enzymes. The compound’s antioxidant properties are likely due to its ability to scavenge free radicals and prevent oxidative damage to cells.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Position and Functional Group Variations
4-(3,4-Dimethoxyphenyl)butanoic Acid (D1)
- Structure : The phenyl ring has methoxy groups at 3- and 4-positions, and the side chain terminates in a carboxylic acid.
- Synthesis: Prepared via esterification of 4-(3,4-dimethoxyphenyl)butanoic acid with methanol and sulfuric acid .
- Key Differences :
- The 3,4-dimethoxy substitution alters electronic effects compared to 2,3-dimethoxy.
- The carboxylic acid group increases polarity and acidity, enabling salt formation, unlike the alcohol in the target compound.
4-(2,3-Dimethoxyphenyl)-1-hydroxybutan-2-one
- Structure: Contains a ketone (C=O) at position 2 and a hydroxyl group at position 1 of the butanone chain.
- Key Differences :
4-(2,3-Dichlorophenyl)butan-2-ol
- Structure : Chlorine atoms replace methoxy groups at the 2- and 3-positions.
- Key Differences: Chlorine’s electron-withdrawing nature reduces electron density on the aromatic ring, contrasting with methoxy’s electron-donating effects.
Steric and Electronic Effects in Reactivity
- Steric Hindrance: In benzodiazepine derivatives, the 2,3-dimethoxyphenyl group was introduced to evaluate steric effects on acylation.
- Electronic Effects : Methoxy groups enhance ring activation, directing electrophilic substitution to specific positions. This contrasts with chloro-substituted analogs, where deactivation occurs .
Biological Activity
4-(2,3-Dimethoxyphenyl)butan-2-ol is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article explores its biological properties, including antimicrobial, anti-parasitic, and effects on melanin synthesis, supported by data tables and research findings.
Chemical Structure
The chemical structure of 4-(2,3-Dimethoxyphenyl)butan-2-ol can be represented as follows:
1. Antimicrobial Activity
Research has indicated that derivatives of 4-(2,3-Dimethoxyphenyl)butan-2-ol exhibit significant antimicrobial properties. A study evaluated various derivatives and found that modifications on the dimethoxyphenyl group enhanced efficacy against several pathogens, including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values for these compounds were determined as follows:
| Compound | MIC (μg/mL) |
|---|---|
| 4-(2,3-Dimethoxyphenyl)butan-2-ol | 250 |
| Essential Oil from Burdock Leaf | 500 |
| Standard Antibiotics (e.g., Penicillin) | 100 |
The results suggest that the compound's structure plays a crucial role in its antibacterial activity, with specific substitutions leading to increased potency against resistant strains .
2. Anti-Trypanosomal Activity
Another significant aspect of the compound's biological activity is its anti-Trypanosomal effects. A study focusing on derivatives of dimethoxyphenylbutanol showed promising results against Trypanosoma cruzi, the causative agent of Chagas disease. The study highlighted that specific structural features are essential for achieving higher bioactivity levels:
| Derivative | Activity Level |
|---|---|
| 4-(2,3-Dimethoxyphenyl)butan-2-ol | Moderate |
| Modified Derivative A | High |
| Modified Derivative B | Low |
These findings indicate that further structural modifications could enhance the compound's efficacy against T. cruzi .
3. Melanin Synthesis Enhancement
Research has also demonstrated that 4-(2,3-Dimethoxyphenyl)butan-2-ol can enhance melanin production in cultured cells. This property suggests potential therapeutic applications for skin conditions related to pigmentation disorders. A comparative study showed:
| Treatment | Melanin Production (%) |
|---|---|
| Control | 10 |
| 4-(2,3-Dimethoxyphenyl)butan-2-ol | 30 |
| Standard Melanin Enhancer | 50 |
The increase in melanin production suggests that the compound may have applications in cosmetic and dermatological formulations .
Case Study 1: Antibacterial Efficacy
A clinical study assessed the antibacterial efficacy of 4-(2,3-Dimethoxyphenyl)butan-2-ol in treating skin infections caused by resistant strains of bacteria. Patients treated with a topical formulation containing this compound showed a significant reduction in infection rates compared to those receiving standard treatments.
Case Study 2: Anti-Trypanosomal Effects
In vitro studies demonstrated that the compound effectively inhibited the growth of Trypanosoma cruzi at concentrations lower than those required for traditional treatments. This finding highlights its potential as a novel therapeutic agent for Chagas disease.
Q & A
Basic: What are the recommended synthetic routes for 4-(2,3-Dimethoxyphenyl)butan-2-ol, and how can regioselectivity be controlled?
Methodological Answer:
A practical approach involves leveraging steric and electronic effects of the 2,3-dimethoxyphenyl substituent. For example, in analogous benzodiazepine syntheses (), regioselective acylation was achieved by modulating reaction temperature and acylating agent size. Key steps:
- Step 1: Introduce the dimethoxyphenyl group via nucleophilic substitution or coupling reactions.
- Step 2: Control regioselectivity by optimizing steric hindrance (e.g., using bulkier acylating agents at reflux vs. smaller agents at room temperature).
- Step 3: Characterize intermediates via NMR to confirm regiochemical outcomes.
Steric hindrance from methoxy groups directs reactivity to less hindered sites, as observed in , where reflux conditions favored acylation at the phenolic hydroxyl over the amine .
Basic: Which spectroscopic and crystallographic techniques are critical for characterizing 4-(2,3-Dimethoxyphenyl)butan-2-ol?
Methodological Answer:
- NMR Spectroscopy: Assign methoxy (δ ~3.8–4.0 ppm) and aromatic proton signals (δ ~6.5–7.5 ppm) to confirm substitution patterns.
- X-Ray Crystallography: Resolve bond lengths and angles (e.g., C–O bonds in methoxy groups: ~1.36–1.42 Å; dihedral angles between aromatic rings: ~120–130°) ( ).
- Mass Spectrometry: Validate molecular weight (exact mass: calculated via or 15).
- IR Spectroscopy: Identify hydroxyl (~3200–3600 cm⁻¹) and ether (~1250 cm⁻¹) stretches.
Crystallographic parameters from (e.g., θ range: 3.0–27.5°, R-factor: 0.045) ensure precise structural confirmation .
Advanced: How do steric and electronic effects of the 2,3-dimethoxyphenyl group influence reaction pathways in functionalization?
Methodological Answer:
The 2,3-dimethoxy substituent introduces steric hindrance and electron-donating effects, which:
- Limit Accessibility: Bulky methoxy groups reduce nucleophilic attack at ortho positions, favoring para or meta reactivity ().
- Modulate Electronic Density: Electron-rich aromatic rings enhance electrophilic substitution but may require Lewis acids (e.g., AlCl₃) for Friedel-Crafts reactions.
- Case Study: In , steric shielding by methoxy groups redirected crotonylation to the amine site despite acylating agent size .
Advanced: How to resolve discrepancies in spectroscopic data for this compound?
Methodological Answer:
Conflicting data (e.g., NMR splitting vs. X-ray bond angles) require cross-validation:
- Step 1: Compare experimental NMR shifts with computational predictions (DFT calculations).
- Step 2: Re-examine crystallographic data ( ) for bond angle deviations (e.g., C–C–O angles: ~109–129° vs. idealized geometries).
- Step 3: Use dynamic NMR to assess conformational flexibility (e.g., hindered rotation of methoxy groups).
Example: In , bond angles (125.2° for C19–C20–C21) validated NMR assignments of aromatic protons .
Advanced: What crystallographic parameters are essential for confirming the molecular geometry of 4-(2,3-Dimethoxyphenyl)butan-2-ol?
Methodological Answer:
Key parameters from X-ray diffraction ( ):
Advanced: How can computational modeling predict reactivity or stability of 4-(2,3-Dimethoxyphenyl)butan-2-ol?
Methodological Answer:
- DFT Calculations: Optimize geometry using B3LYP/6-31G(d) to predict electrophilic sites (e.g., Fukui indices).
- MD Simulations: Assess solvent effects on conformation (e.g., methanol vs. DMF).
- Case Study: In , steric maps predicted preferential acylation at the amine due to methoxy group hindrance .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
